2-((1,3-Benzodioxol-5-ylmethyl)amino)-4-(4-(tert-butyl)phenyl)-4-oxobutanoic acid

• IUPAC Name: 2-(1,3-benzodioxol-5-ylmethylamino)-4-(4-tert-butylphenyl)-4-oxobutanoic acid
• InChI: InChI=1S/C22H25NO5/c1-22(2,3)16-7-5-15(6-8-16)18(24)11-17(21(25)26)23-12-14-4-9-19-20(10-14)28-13-27-19/h4-10,17,23H,11-13H2,1-3H3,(H,25,26)
• InChI Key: BOWMRFIFRYEFCD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)CC(C(=O)O)NCC2=CC3=C(C=C2)OCO3
• Molecular Formula: C22H25NO5
• Molecular Weight: 383.4 g/mol

Description

2-((1,3-Benzodioxol-5-ylmethyl)amino)-4-(4-(tert-butyl)phenyl)-4-oxobutanoic acid is a useful research compound. Its molecular formula is C22H25NO5 and its molecular weight is 383.444. The purity is usually 95%.
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Scientific Research Applications

Catalytic Applications

Compounds bearing tert-butyl and benzodioxolyl groups have been utilized in asymmetric hydrogenation of functionalized alkenes, demonstrating their utility in producing chiral pharmaceutical ingredients. These catalysts exhibit excellent enantioselectivities and high catalytic activities, crucial for efficient drug synthesis (Imamoto et al., 2012).

Antimicrobial and Larvicidal Activities

Novel derivatives with tert-butyl groups have shown significant antimicrobial properties against bacterial and fungal pathogens, as well as mosquito larvicidal activity. This suggests potential for developing new insecticides and antimicrobial agents (Kumara et al., 2015).

Antitumor Activity

The synthesis and characterization of novel bioactive compounds, including those with tert-butyl and oxadiazolyl groups, have demonstrated potential antitumor activities. Such compounds could serve as leads for the development of new anticancer drugs (Maftei et al., 2013).

Synthesis of Amino Acids

Research has also focused on the synthesis of non-proteinogenic amino acids using tert-butyl groups, highlighting the importance of these compounds in expanding the toolkit for peptide and protein engineering (Adamczyk & Reddy, 2001).